5,11,18-Trihydroxy-13-methoxy-5-methyl-19-oxapentacyclo[8.8.1.01,10.02,7.012,17]nonadeca-2(7),8,12(17),13,15-pentaen-3-one

• Molecular Formula: C20H20O6
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 5,11,18-trihydroxy-13-methoxy-5-methyl-19-oxapentacyclo[8.8.1.01,10.02,7.012,17]nonadeca-2(7),8,12(17),13,15-pentaen-3-one
• InChI: InChI=1S/C20H20O6/c1-18(24)8-10-6-7-19-17(23)14-11(4-3-5-13(14)25-2)16(22)20(19,26-19)15(10)12(21)9-18/h3-7,16-17,22-24H,8-9H2,1-2H3
• InChI Key: ORNKBRVXNDDRNV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)C34C(C5=C(C(C3(O4)C=C2)O)C(=CC=C5)OC)O)O
• synonyms: EI 1507-2; EI-1507-2

Description

5,11,18-Trihydroxy-13-methoxy-5-methyl-19-oxapentacyclo[8.8.1.01,10.02,7.012,17]nonadeca-2(7),8,12(17),13,15-pentaen-3-one is a natural product found in Streptomyces with data available.

Scientific Research Applications

Chemical Synthesis and Reactions

• The compound exhibits potential in the area of chemical synthesis. In a study by Menzek and Altundas (2006), similar complex structures were used to investigate intramolecular oxygen migration and carbon-oxygen bond cleavages, highlighting its relevance in organic synthesis processes (Menzek & Altundas, 2006).

Crystallography and Molecular Structure

• The compound's structural characteristics are of interest in crystallography. Devassia et al. (2018) explored the crystal structures of related compounds, which are essential for understanding molecular interactions and arrangements (Devassia, Mathew, Sithambaresan, Unnikrishnan, & Kurup, 2018).

Rearrangements and Derivative Formation

• Studies by Matsumoto, Tanaka, Terao, Takeda, and Wada (1993) focused on the rearrangement of groups in compounds akin to the query compound. Such studies contribute to the understanding of chemical reactivity and the formation of new derivatives (Matsumoto, Tanaka, Terao, Takeda, & Wada, 1993).

Polycyclic Alkaloids and Complex Skeletons

• The compound's structure is related to the study of complex polycyclic skeletons in alkaloids. Lu, Kong, Feng, Hao, and Lu (2007) examined such structures, which are significant in understanding the chemical diversity and potential applications of alkaloids (Lu, Kong, Feng, Hao, & Lu, 2007).

Calcium Channel Blocking Activity

• Research by Malan, van der Walt, and van der Schyf (2000) on compounds with similar structures indicated their potential in modulating calcium channels, which is crucial for biomedical research and pharmacological applications (Malan, van der Walt, & van der Schyf, 2000).

Anti-Inflammatory Potential

• Ray, Das, and Ray (2021) identified a compound structurally related to the query compound with significant anti-inflammatory properties. This opens avenues for medicinal chemistry and drug design (Ray, Das, & Ray, 2021).